N-(4-fluoro-3-methylphenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: N-(4-fluoro-3-methylphenyl)-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C19H14FN3OS/c1-12-11-13(6-7-15(12)20)22-18(24)17-16(23-9-2-3-10-23)14-5-4-8-21-19(14)25-17/h2-11H,1H3,(H,22,24)
• InChI Key: UYUNENXDAQOSEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=C(C3=C(S2)N=CC=C3)N4C=CC=C4)F
• Molecular Formula: C19H14FN3OS
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "N-(4-fluoro-3-methylphenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide" involves multiple steps, including reactions with dimethylformamide/phosphoroxide chloride and amines, as well as palladium-catalyzed processes for introducing specific functional groups. For example, a practical synthesis approach for related compounds employs palladium-catalyzed cyanation/reduction sequences and regioselective chlorination to introduce aminomethyl moieties (Wang et al., 2006).

Molecular Structure Analysis

Molecular structure analyses, including X-ray diffraction, have been conducted to determine the conformation and stability of molecules similar to the compound of interest. Studies have revealed that weak hydrogen bonds and π–π stacking interactions contribute to the stability and conformation of these molecules (Zhao et al., 2012).

Chemical Reactions and Properties

The chemical reactions involving thieno[2,3-b]pyridine derivatives include electrophilic fluorination, nucleophilic substitution, and multicomponent condensation reactions. These reactions are crucial for modifying the compound's chemical structure to enhance its properties or to introduce new functionalities (Eskola et al., 2002).

Physical Properties Analysis

The physical properties, including solubility, glass transition temperatures, and thermal stability, are influenced by the compound's molecular structure. For instance, derivatives containing ether and bulky groups exhibit good solubility in organic solvents and high thermal stability (Hsiao et al., 1999).

Chemical Properties Analysis

The chemical properties of thieno[2,3-b]pyridine derivatives are tailored through synthetic approaches to achieve desired activities and selectivities. For example, the introduction of specific substituents can significantly impact the compound's reactivity and interaction with biological targets, as demonstrated in studies exploring their antiproliferative and kinase inhibition activities (van Rensburg et al., 2017).

Scientific Research Applications

Discovery of Potent Kinase Inhibitors

Research has identified derivatives similar to N-(4-fluoro-3-methylphenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide as potent and selective inhibitors of specific kinases. These compounds have shown promise in preclinical models for their efficacy in targeting cancer-related pathways. For instance, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified for their potential in inhibiting the Met kinase superfamily, demonstrating tumor stasis in models of human gastric carcinoma following oral administration (Schroeder et al., 2009).

Antiproliferative Activity

Analogues of N-(4-fluoro-3-methylphenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide have been explored for their antiproliferative activities, specifically targeting enzymes like phospholipase C. Modifications to certain functional groups within these analogues have led to compounds with greater activity, illustrating the chemical's role in the structure-activity relationship studies that guide drug discovery (van Rensburg et al., 2017).

Synthetic Approaches and Derivative Exploration

Further research into the synthetic routes for creating thieno[2,3-b]pyridine derivatives, including those related to N-(4-fluoro-3-methylphenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide, has expanded the toolkit for developing novel compounds. These synthetic methodologies allow for the creation of diverse derivatives with potential therapeutic applications, showcasing the flexibility and utility of thieno[2,3-b]pyridine scaffolds in medicinal chemistry (El-Meligie et al., 2020).

Fluorescent Properties and Materials Science

The compound and its derivatives have also been implicated in studies beyond pharmaceuticals, such as in materials science. For example, the structural attributes of thieno[2,3-b]pyridine derivatives have been utilized to investigate their photophysical properties, potentially leading to applications in fluorescent materials and organic electronics (Sung et al., 2018).